Cas no 56097-33-7 (Benzeneacetyl chloride, 4-(chloromethyl)-)

Benzeneacetyl chloride, 4-(chloromethyl)- structure
56097-33-7 structure
Product Name:Benzeneacetyl chloride, 4-(chloromethyl)-
CAS No:56097-33-7
MF:C9H8Cl2O
MW:203.065220832825
CID:349863
PubChem ID:20380233
Update Time:2025-04-19

Benzeneacetyl chloride, 4-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetyl chloride, 4-(chloromethyl)-
    • 2-[4-(chloromethyl)phenyl]acetyl chloride
    • SCHEMBL11510399
    • DTXSID60606461
    • WBZLWGLHESFGHD-UHFFFAOYSA-N
    • 56097-33-7
    • p-chloromethylphenylacetyl chloride
    • [4-(Chloromethyl)phenyl]acetyl chloride
    • Inchi: 1S/C9H8Cl2O/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5-6H2
    • InChI Key: WBZLWGLHESFGHD-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)CC(=O)Cl

Computed Properties

  • Exact Mass: 201.99534
  • Monoisotopic Mass: 201.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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